Cas no 898767-92-5 (4-(3-Iodophenyl)-4-oxobutyronitrile)

4-(3-Iodophenyl)-4-oxobutyronitrile structure

898767-92-5 structure

Product Name:4-(3-Iodophenyl)-4-oxobutyronitrile

CAS No:898767-92-5

MF:C₁₀H₈INO

MW:285.081094741821

MDL:MFCD02260581

CID:869827

PubChem ID:24723849

Update Time:2025-04-19

4-(3-Iodophenyl)-4-oxobutyronitrile Chemical and Physical Properties

Names and Identifiers

- 4-(3-Iodophenyl)-4-oxobutanenitrile
- 4-(3-IODOPHENYL)-4-OXOBUTYRONITRILE
- 898767-92-5
- AKOS016019587
- MFCD02260581
- DTXSID60642248
- 4-(3-Iodophenyl)-4-oxobutyronitrile
- MDL： MFCD02260581
- Inchi： 1S/C10H8INO/c11-9-4-1-3-8(7-9)10(13)5-2-6-12/h1,3-4,7H,2,5H2
- InChI Key： CKSDLTRSGREVTG-UHFFFAOYSA-N
- SMILES： IC1=CC=CC(=C1)C(CCC#N)=O

Computed Properties

Exact Mass: 284.96506g/mol
Monoisotopic Mass: 284.96506g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 230
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 40.9Å²

4-(3-Iodophenyl)-4-oxobutyronitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	203678-1g	4-(3-Iodophenyl)-4-oxobutyronitrile	898767-92-5	97%	1g	￡424.00	2022-02-28
Fluorochem	203678-2g	4-(3-Iodophenyl)-4-oxobutyronitrile	898767-92-5	97%	2g	￡672.00	2022-02-28
Fluorochem	203678-5g	4-(3-Iodophenyl)-4-oxobutyronitrile	898767-92-5	97%	5g	￡1447.00	2022-02-28
abcr	AB363727-1 g	4-(3-Iodophenyl)-4-oxobutyronitrile, 97%; .	898767-92-5	97%	1g	€748.70	2023-04-26
abcr	AB363727-2 g	4-(3-Iodophenyl)-4-oxobutyronitrile, 97%; .	898767-92-5	97%	2g	€1140.10	2023-04-26
TRC	I083085-250mg	4-(3-Iodophenyl)-4-oxobutyronitrile	898767-92-5		250mg	$ 365.00	2022-06-04
TRC	I083085-500mg	4-(3-Iodophenyl)-4-oxobutyronitrile	898767-92-5		500mg	$ 605.00	2022-06-04
abcr	AB363727-1g	4-(3-Iodophenyl)-4-oxobutyronitrile, 97%; .	898767-92-5	97%	1g	€747.30	2025-03-19
abcr	AB363727-2g	4-(3-Iodophenyl)-4-oxobutyronitrile, 97%; .	898767-92-5	97%	2g	€1138.80	2025-03-19
abcr	AB363727-5g	4-(3-Iodophenyl)-4-oxobutyronitrile, 97%; .	898767-92-5	97%	5g	€2353.30	2025-03-19

4-(3-Iodophenyl)-4-oxobutyronitrile Related Literature

1. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
2. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
3. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
4. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
5. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219

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